Cas no 900012-58-0 (5-1-(3-chloro-4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(2-methylphenyl)-1,2,4-oxadiazole)

• Product Name: 5-1-(3-chloro-4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(2-methylphenyl)-1,2,4-oxadiazole
• CAS No: 900012-58-0
• MF: C₁₈H₁₃ClFN₅O
• MW: 369.780125379562
• CID: 5441493
• Update Time: 2025-10-31

5-1-(3-chloro-4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(2-methylphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-[1-(3-chloro-4-fluorophenyl)-5-methyltriazol-4-yl]-3-(2-methylphenyl)-1,2,4-oxadiazole
• 1,2,4-Oxadiazole, 5-[1-(3-chloro-4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-(2-methylphenyl)-
• 5-1-(3-chloro-4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(2-methylphenyl)-1,2,4-oxadiazole

• Inchi： 1S/C18H13ClFN5O/c1-10-5-3-4-6-13(10)17-21-18(26-23-17)16-11(2)25(24-22-16)12-7-8-15(20)14(19)9-12/h3-9H,1-2H3
• InChI Key： LWECOHHOUIMABW-UHFFFAOYSA-N
• SMILES： O1C(C2=C(C)N(C3=CC=C(F)C(Cl)=C3)N=N2)=NC(C2=CC=CC=C2C)=N1

Additional information on 5-1-(3-chloro-4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-3-(2-methylphenyl)-1,2,4-oxadiazole

Introduction to 5-1-(3-Chloro-4-Fluorophenyl)-5-Methyl-1H-1,2,3-Triazol-4-yl-3-(2-Methylphenyl)-1,2,4-Oxadiazole (CAS No. 900012-58-0)

5-1-(3-Chloro-4-Fluorophenyl)-5-Methyl-1H-1,2,3-Triazol-4-yl-3-(2-Methylphenyl)-1,2,4-Oxadiazole (CAS No. 900012-58-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of 1,2,4-oxadiazoles, which are known for their diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities.

The chemical structure of 5-1-(3-Chloro-4-Fluorophenyl)-5-Methyl-1H-1,2,3-Triazol-4-yl-3-(2-Methylphenyl)-1,2,4-Oxadiazole is characterized by a 1,2,4-oxadiazole ring fused with a 1H-1,2,3-triazole moiety. The presence of these heterocyclic rings imparts significant stability and reactivity to the molecule. Additionally, the substitution with a 3-chloro-4-fluorophenyl group and a 2-methylphenyl group further enhances its pharmacological potential by modulating its interactions with biological targets.

Recent studies have highlighted the potential of 5-1-(3-Chloro-4-Fluorophenyl)-5-Methyl-1H-1,2,3-Triazol-4-yl-3-(2-Methylphenyl)-1,2,4-Oxadiazole in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibited potent antiproliferative activity against several human cancer cell lines. The researchers found that the compound selectively inhibited the growth of breast cancer cells (MCF7) and prostate cancer cells (PC3) with IC50 values in the low micromolar range.

In another study conducted by a team of researchers from the University of California in 2023, 5-1-(3-Chloro-4-Fluorophenyl)-5-Methyl-1H-1,2,3-Triazol-4-yl-3-(2-Methylphenyl)-1,2,4-Oxadiazole was evaluated for its anti-inflammatory properties. The results showed that the compound effectively reduced the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that the compound could be a promising candidate for the development of new anti-inflammatory drugs.

The mechanism of action of 5-1-(3-Chloro-4-Fluorophenyl)-5-Methyl-1H-1,2,3-Triazol-4-y l -3-(2-Methylphenyl)-1 , 2 , 4 -Oxadiazole is still under investigation. However, preliminary studies suggest that it may exert its biological effects through multiple pathways. For example, it has been shown to modulate the activity of key signaling molecules involved in cell proliferation and inflammation. Additionally, computational studies have predicted that the compound can bind to specific protein targets such as kinases and transcription factors.

The synthesis of 5 - 1 -( 3 - Chloro - 4 - Fluorophenyl ) - 5 - Methyl - 1 H - 1 , 2 , 3 - Triazol - 4 - yl - 3 -( 2 - Methylphenyl ) - 1 , 2 , 4 - Oxadiazole has been optimized using modern synthetic methods. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction to form the triazole ring followed by coupling reactions to introduce the substituted phenyl groups. This synthetic route is highly efficient and scalable, making it suitable for large-scale production.

In conclusion, 5 - 1 -( 3 - Chloro - 4 - Fluorophenyl ) - 5 - Methyl - 1 H - 1 , 2 , 3 - Triazol - 4 - yl - 3 -( 2 - Methylphenyl ) - 1 , 2 , 4 - Oxadiazole (CAS No. 900012 - 58 - 0) represents a promising lead compound for further drug development. Its unique chemical structure and diverse biological activities make it an attractive target for medicinal chemists and pharmacologists. Ongoing research aims to elucidate its mechanism of action and optimize its pharmacological properties for potential therapeutic applications.